Cas no 871548-31-1 (2-chloro-3-methyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-chloro-3-methyl-3,4-dihydroquinazolin-4-one
• CAS No: 871548-31-1
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD07352255
• CID: 3108660
• PubChem ID: 7131261
• Update Time: 2025-10-31

2-chloro-3-methyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-methylquinazolin-4(3H)-one
• 2-Chloro-3-methyl-4(3H)-quinazolinone (ACI)
• 2-Chloro-3-methyl-3,4-dihydroquinazolin-4-one
• 2-Chloro-3-methylquinazolin-4-one
• EN300-14962
• BS-52486
• IDNBSWSOGBWEAT-UHFFFAOYSA-N
• AKOS009037412
• E78675
• 871548-31-1
• SCHEMBL2611507
• CCG-355976
• MFCD07352255
• chloro-3-methyl-4-oxoquinazoline
• F8880-8599
• 2-chloro-3-methyl-3,4-dihydroquinazolin-4-one

• MDL： MFCD07352255
• Inchi： 1S/C9H7ClN2O/c1-12-8(13)6-4-2-3-5-7(6)11-9(12)10/h2-5H,1H3
• InChI Key： IDNBSWSOGBWEAT-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(Cl)=NC2C1=CC=CC=2

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-chloro-3-methyl-3,4-dihydroquinazolin-4-one

Professional Introduction to 2-chloro-3-methyl-3,4-dihydroquinazolin-4-one (CAS No. 871548-31-1)

2-chloro-3-methyl-3,4-dihydroquinazolin-4-one, identified by the chemical abstracts service number 871548-31-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 2-chloro-3-methyl-3,4-dihydroquinazolin-4-one, particularly the presence of a chloro substituent and a methyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The quinazoline core is a well-studied pharmacophore in medicinal chemistry, exhibiting a wide range of biological effects, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of functional groups such as chloro and methyl at specific positions on the quinazoline ring can modulate its biological activity, leading to the discovery of novel therapeutic agents. The compound 2-chloro-3-methyl-3,4-dihydroquinazolin-4-one has been investigated for its potential pharmacological effects, particularly in the context of targeting specific enzymes and receptors involved in disease pathways.

In recent years, there has been a growing interest in quinazoline derivatives as scaffolds for developing small-molecule inhibitors. For instance, studies have shown that modifications at the 2-position of the quinazoline ring can enhance binding affinity to target proteins. The chloro substituent in 2-chloro-3-methyl-3,4-dihydroquinazolin-4-one may play a crucial role in facilitating interactions with biological targets through electrostatic or hydrogen bonding interactions. Additionally, the methyl group at the 3-position could influence the conformational flexibility of the molecule, thereby affecting its binding mode and efficacy.

One of the most compelling aspects of 2-chloro-3-methyl-3,4-dihydroquinazolin-4-one is its potential as a precursor for synthesizing more complex derivatives with enhanced pharmacological properties. Researchers have employed various synthetic strategies to functionalize this compound, leading to the development of novel analogs with improved potency and selectivity. These efforts have been driven by the need for new therapeutic agents that can address unmet medical needs with greater efficacy and fewer side effects.

The biological activity of 2-chloro-3-methyl-3,4-dihydroquinazolin-4-one has been explored in several preclinical studies. Notably, preliminary findings suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The ability to modulate these enzymatic pathways could make 2-chloro-3-methyl-3,4-dihydroquinazolin-4-one a promising candidate for further investigation in oncology research. Furthermore, its structural similarity to known bioactive molecules suggests that it may also have applications in other therapeutic areas.

The synthesis of 2-chloro-3-methyl-3,4-dihydroquinazolin-4-one involves multi-step organic transformations that highlight its synthetic utility as a building block. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the quinazoline core. Subsequent functionalization steps introduce the chloro and methyl groups at strategic positions on the ring. These synthetic routes have been optimized to ensure high yield and purity, making 871548-31-1 accessible for further chemical manipulation and biological evaluation.

In conclusion, 2-chloro-3-methyl-3,4-dihydroquinazolin-4-one (CAS No. 871548-31-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a scaffold for drug discovery underscores its importance in developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies for this compound, it is expected to remain a cornerstone in medicinal chemistry investigations.